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(2S)-2-[[4-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl]ethyl]benzoyl]amino]pentanedioic acid (2S)-2-[[4-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl]ethyl]benzoyl]amino]pentanedioic acid
Brand Name: Vulcanchem
CAS No.: 118537-33-0
VCID: VC20893154
InChI: InChI=1S/C22H26N4O6/c23-22-25-16-8-5-13(11-15(16)20(30)26-22)2-1-12-3-6-14(7-4-12)19(29)24-17(21(31)32)9-10-18(27)28/h3-4,6-7,13,17H,1-2,5,8-11H2,(H,24,29)(H,27,28)(H,31,32)(H3,23,25,26,30)/t13-,17+/m1/s1
SMILES: C1CC2=C(CC1CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)NC(=N2)N
Molecular Formula: C22H26N4O6
Molecular Weight: 442.5 g/mol

(2S)-2-[[4-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl]ethyl]benzoyl]amino]pentanedioic acid

CAS No.: 118537-33-0

Cat. No.: VC20893154

Molecular Formula: C22H26N4O6

Molecular Weight: 442.5 g/mol

* For research use only. Not for human or veterinary use.

(2S)-2-[[4-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl]ethyl]benzoyl]amino]pentanedioic acid - 118537-33-0

Specification

CAS No. 118537-33-0
Molecular Formula C22H26N4O6
Molecular Weight 442.5 g/mol
IUPAC Name (2S)-2-[[4-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-6-yl]ethyl]benzoyl]amino]pentanedioic acid
Standard InChI InChI=1S/C22H26N4O6/c23-22-25-16-8-5-13(11-15(16)20(30)26-22)2-1-12-3-6-14(7-4-12)19(29)24-17(21(31)32)9-10-18(27)28/h3-4,6-7,13,17H,1-2,5,8-11H2,(H,24,29)(H,27,28)(H,31,32)(H3,23,25,26,30)/t13-,17+/m1/s1
Standard InChI Key TXHRVJYDANXEGJ-DYVFJYSZSA-N
Isomeric SMILES C1CC2=C(C[C@@H]1CCC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=O)N=C(N2)N
SMILES C1CC2=C(CC1CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)NC(=N2)N
Canonical SMILES C1CC2=C(CC1CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N=C(N2)N

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